Cas no 32507-66-7 (isorhapontigenin)

• Product Name: isorhapontigenin
• CAS No: 32507-66-7
• MF: C₁₅H₁₄O₄
• MW: 258.26926
• MDL: MFCD12407151
• CID: 317455
• PubChem ID: 135727100
• Update Time: 2025-07-19

isorhapontigenin Chemical and Physical Properties

Names and Identifiers

• isorhapontigenin
• (E)-3,4',5-Trihydroxy-3'-methoxystilbene
• (E)-3'-Methoxystilbene-3,4',5-triol
• (E)-3-Methoxy-stilbene-4,3',5'-triol
• 5-[(E)-2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3-benzenediol
• 5-[(1E)-2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3-benzenediol
• 3,4',5-Trihydroxy-3'-methoxy-trans-stilbene
• 1,3-Benzenediol,5-[(1E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-
• 3',4',5'-trihydroxy-3-methoxystilbene
• 4,3',5'-trihydroxy-3-methoxystilbene
• 5-[(1E)-2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3-benzened
• (E)- 3′-methoxy-3,4′,5-stilbenetriol
• (E)-5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3-benzenediol
• 3′-Methoxyresveratrol
• Isorhapotigenin
• Isorhapotogenin
• [ "" ]
• 3,4',5-Trihydroxy 3'-methoxystilbene
• 3'-Methoxyresveratrol
• 3'-Methoxy 3,4',5-stilbenetriol
• 32507-66-7
• CZ49V3K5HS
• 3'-methoxy-resveratrol
• MFCD12407151
• I0804
• AC-7023
• NS00097373
• 5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3-benzenediol
• 1,3-Benzenediol, 5-[(1E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-
• 3,4',5-STILBENETRIOL, 3'-METHOXY-, (E)-
• HY-N2593
• 5-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]benzene-1,3-diol
• 5-((1E)-2-(4-HYDROXY-3-METHOXYPHENYL)ETHENYL)-1,3-BENZENEDIOL
• CHEBI:167830
• CS-0022945
• ISOR
• A821305
• SCHEMBL13004148
• CHEMBL110370
• UNII-CZ49V3K5HS
• AKOS015915135
• H10554
• 1,3-Benzenediol, 5-[2-(4-hydroxy-3-methoxyphenyl)ethenyl]-
• (E)-5-(4-hydroxy-3-methoxystyryl)benzene-1,3-diol
• 20767-15-1
• DTXSID601045304
• ACon1_000713
• 5-[(E)-2-(4-hydroxy-3-methoxy-phenyl)vinyl]benzene-1,3-diol
• 1,3-BENZENEDIOL, 5-(2-(4-HYDROXY-3-METHOXYPHENYL)ETHENYL)-, (E)-
• 3,5,4'-trihydroxy-3'-methoxy-trans-stilbene
• MEGxp0_001015
• AS-49334
• ANNNBEZJTNCXHY-NSCUHMNNSA-N
• AMY40659
• NCGC00169431-01
• ?isorhapontigenin
• Q6086299
• SCHEMBL14782177
• 5-((E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl)benzene-1,3-diol

• MDL： MFCD12407151
• Inchi： InChI=1S/C15H14O4/c1-19-15-8-10(4-5-14(15)18)2-3-11-6-12(16)9-13(17)7-11/h2-9,16-18H,1H3/b3-2+
• InChI Key： ANNNBEZJTNCXHY-NSCUHMNNSA-N
• SMILES： COC1=C(O)C=CC(/C=C/C2=CC(O)=CC(O)=C2)=C1

Computed Properties

• Exact Mass: 258.08900
• Monoisotopic Mass: 258.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.27
• XLogP3: 3.2
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.345
• Melting Point: 180.0 to 184.0 deg-C
• Boiling Point: 471.8 °C at 760 mmHg
• Flash Point: 239.1 °C
• Refractive Index: 1.722
• Solubility: DMSO: soluble15mg/mL, clear
• PSA: 69.92000
• LogP: 2.98240

isorhapontigenin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41-43-51
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on isorhapontigenin

Exploring the Therapeutic Potential of Isorhapontigenin (CAS No. 32507-66-7): A Comprehensive Review

In recent years, the natural compound isorhapontigenin (CAS No. 32507-66-7) has garnered significant attention in the fields of pharmacology and nutraceutical research. This stilbenoid derivative, structurally related to resveratrol, exhibits a wide range of bioactive properties, including antioxidant, anti-inflammatory, and potential anticancer effects. As consumers increasingly seek natural alternatives for health optimization, understanding the science behind isorhapontigenin benefits becomes crucial for researchers and health enthusiasts alike.

The molecular structure of isorhapontigenin (C₁₅H₁₄O₄) features a distinctive stilbene backbone with hydroxyl and methoxy substitutions, contributing to its unique biological activities. Current studies suggest this compound may modulate key cellular pathways such as NF-κB signaling and Nrf2 activation, mechanisms frequently searched by users interested in cellular longevity and oxidative stress management. Unlike its more famous cousin resveratrol, isorhapontigenin demonstrates superior bioavailability in certain experimental models, addressing a common concern about polyphenol absorption that many supplement users inquire about.

Emerging research highlights isorhapontigenin's potential role in metabolic health, a trending topic in nutritional science. Preliminary data indicates it may influence glucose metabolism and lipid homeostasis, making it relevant to discussions about natural approaches to metabolic syndrome. These findings align with growing public interest in plant-derived therapeutics for chronic conditions, as evidenced by search trends focusing on natural anti-diabetic compounds and cardiovascular protective phytochemicals.

The compound's presence in traditional Chinese medicinal plants like Gnetum cleistostachyum has sparked interest in ethnopharmacological applications. Modern analytical techniques, including HPLC-MS and NMR spectroscopy, have enabled precise characterization of isorhapontigenin (CAS No. 32507-66-7) from these natural sources. This bridges traditional knowledge with contemporary science, a concept frequently explored in searches about evidence-based herbal medicine and scientific validation of ancient remedies.

From a pharmaceutical development perspective, isorhapontigenin presents interesting challenges and opportunities. Its moderate water solubility and potential for structural modification make it a candidate for drug delivery optimization strategies, a subject of intense research interest. Scientists are investigating various nanocarrier systems and derivatization approaches to enhance its therapeutic potential, addressing common questions about improving natural compound efficacy.

Safety evaluation studies of isorhapontigenin (CAS No. 32507-66-7) suggest a favorable toxicity profile at physiological concentrations, an important consideration for consumers searching about natural product safety. However, as with many bioactive compounds, researchers emphasize the need for proper dose-response characterization and potential drug interactions assessment - topics frequently raised in discussions about integrative medicine approaches.

The commercial landscape for isorhapontigenin is evolving, with applications ranging from dietary supplements to cosmeceutical formulations. This aligns with market trends showing increased demand for science-backed botanical ingredients in personal care products. Analytical methods for isorhapontigenin quantification in complex matrices continue to improve, addressing quality control concerns important to both manufacturers and consumers searching for authentic natural products.

Future research directions for isorhapontigenin (CAS No. 32507-66-7) may focus on its potential epigenetic effects and microbiome interactions - two rapidly growing areas in nutritional science that frequently appear in searches about next-generation nutraceuticals. As the scientific community continues to unravel the multifaceted activities of this intriguing compound, it promises to remain a subject of both academic interest and practical applications in health promotion.